Cas no 73713-69-6 (2,5-dimethyl-4-nitrobenzonitrile)

2,5-dimethyl-4-nitrobenzonitrile structure
73713-69-6 structure
Product Name:2,5-dimethyl-4-nitrobenzonitrile
CAS No:73713-69-6
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD16875749
CID:1765873
PubChem ID:52273
Update Time:2025-04-21

2,5-dimethyl-4-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethyl-4-nitrobenzonitrile
    • NSC76088
    • BENZONITRILE, 2,5-DIMETHYL-4-NITRO-
    • 2,5-Dimethyl-4-nitro-benzonitril
    • AC1L1CM0
    • 2,5-dimethyl-4-nitro-benzonitrile
    • BRN 3261793
    • WLN: WNR B1 E1 DCN
    • Benzonitrile,5-dimethyl-4-nitro-
    • AC1Q2HKV
    • NSC67712
    • NCIOpen2_000304
    • AKOS024260896
    • NSC-67712
    • MFCD00024285
    • NSC 67712
    • DB-337939
    • DTXCID50146508
    • SCHEMBL7024321
    • CS-0455395
    • 3-09-00-02441 (Beilstein Handbook Reference)
    • DTXSID50224017
    • Z1255356153
    • NSC-76088
    • 73713-69-6
    • 98SW7QB5K2
    • UNII-98SW7QB5K2
    • EN300-128064
    • AIJHILQDGSFDQP-UHFFFAOYSA-N
    • MDL： MFCD16875749
    • Inchi： 1S/C9H8N2O2/c1-6-4-9(11(12)13)7(2)3-8(6)5-10/h3-4H,1-2H3
    • InChI Key： AIJHILQDGSFDQP-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=C(C)C(C#N)=CC=1C)=O

Computed Properties

  • Exact Mass: 176.05864
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • PSA: 66.93
  • LogP: 2.60648

2,5-dimethyl-4-nitrobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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2,5-Dimethyl-4-nitrobenzonitrile
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Apollo Scientific
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2,5-Dimethyl-4-nitrobenzonitrile
 73713-69-6 95%
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 £175.00 2025-02-20
Apollo Scientific
OR939982-500mg
2,5-Dimethyl-4-nitrobenzonitrile
 73713-69-6 95%
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 £310.00 2025-02-20
Apollo Scientific
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2,5-Dimethyl-4-nitrobenzonitrile
 73713-69-6 95%
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eNovation Chemicals LLC
D545427-1g
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eNovation Chemicals LLC
D273193-1g
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 73713-69-6 97%
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 $385 2024-05-24
eNovation Chemicals LLC
D273193-10g
2,5-Dimethyl-4-nitrobenzonitrile
 73713-69-6 97%
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eNovation Chemicals LLC
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